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Compound of Interest

Compound Name: D-xylulose-1-13C

Cat. No.: B584081

Disclaimer: This document provides a comprehensive overview of the safety and handling
guidelines for D-xylulose-1-13C. Specific safety data for this isotopically labeled compound is
not readily available. The information presented herein is largely extrapolated from the safety
data of the structurally similar compounds D-xylulose and, primarily, D-xylose. The introduction
of a 13C isotope is not expected to significantly alter the chemical or toxicological properties of
the molecule. However, it is imperative to handle this compound with the care and precautions
required for all laboratory chemicals.

Chemical and Physical Properties

The following tables summarize the known physical and chemical properties of D-xylulose-1-
13C and its parent compounds, D-xylulose and D-xylose. This data is essential for
understanding the compound's behavior and for making informed decisions regarding its
handling and storage.
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D-xylulose-1-
Property e D-xylulose D-xylose References
Molecular
C413CH100s5 CsH100s CsH100s [11[2]13]
Formula
Molecular Weight  151.12 g/mol 150.13 g/mol 150.13 g/mol [11[21[3]
Not specified White crystalline
) ) Syrup, pale
Appearance (likely a white powder or [4]
] yellow
solid) needles
Melting Point Not specified Not specified 144 - 158 °C [4115116]
- ) N 469.1 +45.0 °C _
Boiling Point Not specified ) Not available [4]
(Predicted)
N - - Soluble in water
Solubility Not specified Not specified [4][6]
and hot ethanol
_ N 1.516 £ 0.06
Density Not specified ) 1.525 g/cm3 [4][6]
g/cm?3 (Predicted)
N 11.90 £ 0.20 )
pKa Not specified ) Not available [4]
(Predicted)

Toxicological Data

The toxicological profile of D-xylulose-1-13C has not been thoroughly investigated. The data
presented below is for D-xylose and should be considered as an indicator of the potential
hazards of D-xylulose-1-13C.
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Parameter Value Species Route References
LD50 23 g/kg Mouse Oral [7]
LD50 > 2,200 mg/kg Rat (male) Oral [5]
LD50 > 2,500 mg/kg Rat (female) Oral [5]
LD50 11,300 mg/kg Mouse Intravenous [5]
No observed

Subchronic adverse effect

o ) Rat Oral [8]
Toxicity level at 5% in

diet for 13 weeks

Note: D-xylose is not classified as a hazardous substance according to GHS classifications and
is not listed as a carcinogen by ACGIH, IARC, NTP, or CA Prop 65.[7][9] However, as with any
chemical, unnecessary exposure should be avoided.

Safety and Handling Guidelines

Based on the available data for D-xylose, the following handling and safety precautions are
recommended for D-xylulose-1-13C.

| : . PBE)

Protection Type Recommendation References
] Wear safety glasses with side
Eye/Face Protection _ [1][2][3][10]
shields or goggles.
) ] Wear impervious gloves (e.g.,
Skin Protection [1112][3][10]

nitrile rubber) and a lab coat.

Not required under normal use

with adequate ventilation. If
Respiratory Protection dust is generated, use a
NIOSH-approved N95 or P1

particulate respirator.

[1](21[3]
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Storage and Handling

Condition Recommendation References
Store in a cool, dry place.
Storage Temperature Recommended storage at [1]
-20°C for solutions.
Keep container tightly closed
Storage Conditions in a dry and well-ventilated [1109]
place.
Avoid dust formation. Use in a
well-ventilated area. Avoid
Handling contact with skin, eyes, and [L][2][71[10]
clothing. Wash hands
thoroughly after handling.
Incompatible Materials Strong oxidizing agents. [10]
First Aid Measures
Exposure Route First Aid Procedure References

Inhalation

Move person to fresh air. If not
breathing, give artificial

respiration.

[1]9]

Skin Contact

Wash off with soap and plenty

of water.

[1]9]

Eye Contact

Flush eyes with water as a
precaution for at least 15

minutes.

[1]9]

Ingestion

Rinse mouth with water. Never
give anything by mouth to an

unconscious person.

[1]9]

Fire-Fighting Measures

© 2025 BenchChem. All rights reserved. 4/9

Tech Support


https://www.tmmedia.in/wp-content/uploads/MSDS/MSDS-1312.pdf
https://www.tmmedia.in/wp-content/uploads/MSDS/MSDS-1312.pdf
https://www.sigmaaldrich.com/TR/en/sds/SIGMA/95729?userType=undefined
https://www.tmmedia.in/wp-content/uploads/MSDS/MSDS-1312.pdf
https://www.himediadownloads.com/MSDS/GRM111.pdf
https://westliberty.edu/health-and-safety/files/2012/08/D-plus-or-minus-Xylose.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-d/S25630.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-d/S25630.pdf
https://www.tmmedia.in/wp-content/uploads/MSDS/MSDS-1312.pdf
https://www.sigmaaldrich.com/TR/en/sds/SIGMA/95729?userType=undefined
https://www.tmmedia.in/wp-content/uploads/MSDS/MSDS-1312.pdf
https://www.sigmaaldrich.com/TR/en/sds/SIGMA/95729?userType=undefined
https://www.tmmedia.in/wp-content/uploads/MSDS/MSDS-1312.pdf
https://www.sigmaaldrich.com/TR/en/sds/SIGMA/95729?userType=undefined
https://www.tmmedia.in/wp-content/uploads/MSDS/MSDS-1312.pdf
https://www.sigmaaldrich.com/TR/en/sds/SIGMA/95729?userType=undefined
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b584081?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Aspect Recommendation References
Use water spray, alcohol-

Extinguishing Media resistant foam, dry chemical, [1][10]
or carbon dioxide.

N May emit toxic fumes under

Specific Hazards ) - [4]
fire conditions.
Wear self-contained breathing

Protective Equipment apparatus for firefighting if [1119]
necessary.

Accidental Release Measures
Action Procedure References

Personal Precautions

Avoid dust formation. Avoid

breathing vapors, mist, or gas.

[1]9]

Environmental Precautions

Do not let product enter drains.

[1]9]

Containment and Cleanup

Sweep up and shovel. Keep in
suitable, closed containers for

disposal.

[1]9]

Experimental Protocols

The following are generalized protocols for the handling of D-xylulose-1-13C in a research

setting.

Receiving and Storing the Compound

e Upon receipt, visually inspect the container for any damage.

 Verify that the product name and CAS number on the label match the order.

e Record the date of receipt and lot number in the laboratory inventory.
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o Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area,
away from incompatible materials. For long-term storage of solutions, -20°C is
recommended.[1]

Weighing and Preparing Solutions

o Perform all weighing and solution preparation in a well-ventilated area or a chemical fume
hood, especially if there is a risk of dust generation.

o Wear appropriate PPE, including a lab coat, gloves, and safety glasses.

e Use a clean, calibrated balance for weighing.

o To prepare a solution, slowly add the weighed solid to the solvent to avoid splashing.
¢ If necessary, use sonication or gentle heating to facilitate dissolution.

o Clearly label the container with the compound name, concentration, solvent, and date of
preparation.

Spill Cleanup

o Evacuate non-essential personnel from the spill area.

Ensure adequate ventilation.

Wearing appropriate PPE, cover the spill with an inert absorbent material.

Carefully sweep or vacuum the material and place it into a sealed container for disposal.

Clean the spill area with a suitable solvent and then with soap and water.

Dispose of the waste in accordance with local, state, and federal regulations.

Visualizations
Safe Handling Workflow
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The following diagram illustrates the logical workflow for the safe handling of D-xylulose-1-13C
from receipt to disposal.
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Caption: Safe handling workflow for D-xylulose-1-13C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: Safety and Handling of D-
xylulose-1-13C]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b584081#safety-and-handling-guidelines-for-d-
xylulose-1-13c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b584081?utm_src=pdf-custom-synthesis
https://www.tmmedia.in/wp-content/uploads/MSDS/MSDS-1312.pdf
https://www.himediadownloads.com/MSDS/GRM111.pdf
https://www.carlroth.com/medias/SDB-5537-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDM0MDR8YXBwbGljYXRpb24vcGRmfGFHSXlMMmd3TWk4NU1UZ3hNekEwTVRJM05URTRMMU5FUWw4MU5UTTNYMGxGWDBWT0xuQmtaZ3xmODU4Y2YyMDFlMGExMDljMTg3MmU3ZThmMmU1MGE1NzYxZjdkYTQ4ZmUxMjQ1OWYxMjMzMWJmOTA2YjMwMDJj
https://www.flinnsci.com/sds_853-d-xylose/sds_853/
https://www.chemicalbook.com/msds/d-xylose.htm
https://www.fishersci.com/store/msds?partNumber=X925&productDescription=XYLOSE+PURIFIED+25G&vendorId=VN00033897&countryCode=US&language=en
https://westliberty.edu/health-and-safety/files/2012/08/D-plus-or-minus-Xylose.pdf
https://pubmed.ncbi.nlm.nih.gov/10859943/
https://pubmed.ncbi.nlm.nih.gov/10859943/
https://www.sigmaaldrich.com/TR/en/sds/SIGMA/95729?userType=undefined
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-d/S25630.pdf
https://www.benchchem.com/product/b584081#safety-and-handling-guidelines-for-d-xylulose-1-13c
https://www.benchchem.com/product/b584081#safety-and-handling-guidelines-for-d-xylulose-1-13c
https://www.benchchem.com/product/b584081#safety-and-handling-guidelines-for-d-xylulose-1-13c
https://www.benchchem.com/product/b584081#safety-and-handling-guidelines-for-d-xylulose-1-13c
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b584081?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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